Cas no 167959-14-0 (1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-)

1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- structure
167959-14-0 structure
Product Name:1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
CAS No:167959-14-0
MF:C15H11N3O
MW:249.267342805862
CID:1355731
Update Time:2024-08-17

1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carbonitrile, 2-(4-methoxyphenyl)-
    • 1H-Benzimidazole-6-carbonitrile, 2-(4-methoxyphenyl)-
    • Inchi: 1S/C15H11N3O/c1-19-12-5-3-11(4-6-12)15-17-13-7-2-10(9-16)8-14(13)18-15/h2-8H,1H3,(H,17,18)
    • InChI Key: JTDTWUAEZBPWDN-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2)NC2=CC(C#N)=CC=C2N=1

Computed Properties

  • Exact Mass: 249.09033

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 499.7±51.0 °C(Predicted)
  • PSA: 61.7
  • pka: 9.97±0.10(Predicted)
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